Cas no 2137829-30-0 (1,5(2H)-Quinolinedicarboxylic acid, 3,4-dihydro-, 5-(chloromethyl) 1-(1,1-dimethylethyl) ester)

• Product Name: 1,5(2H)-Quinolinedicarboxylic acid, 3,4-dihydro-, 5-(chloromethyl) 1-(1,1-dimethylethyl) ester
• CAS No: 2137829-30-0
• MF: C₁₆H₂₀ClNO₄
• MW: 325.787303924561
• CID: 5258931
• Update Time: 2025-08-02

1,5(2H)-Quinolinedicarboxylic acid, 3,4-dihydro-, 5-(chloromethyl) 1-(1,1-dimethylethyl) ester Chemical and Physical Properties

Names and Identifiers

• 1,5(2H)-Quinolinedicarboxylic acid, 3,4-dihydro-, 5-(chloromethyl) 1-(1,1-dimethylethyl) ester

• Inchi： 1S/C16H20ClNO4/c1-16(2,3)22-15(20)18-9-5-7-11-12(14(19)21-10-17)6-4-8-13(11)18/h4,6,8H,5,7,9-10H2,1-3H3
• InChI Key： YULKAOWQLDTOHM-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)C2=C(C(C(OCCl)=O)=CC=C2)CCC1

Additional information on 1,5(2H)-Quinolinedicarboxylic acid, 3,4-dihydro-, 5-(chloromethyl) 1-(1,1-dimethylethyl) ester

Introduction to 1,5(2H)-Quinolinedicarboxylic acid, 3,4-dihydro-, 5-(chloromethyl) 1-(1,1-dimethylethyl) ester (CAS No. 2137829-30-0)

The compound 1,5(2H)-Quinolinedicarboxylic acid, 3,4-dihydro-, 5-(chloromethyl) 1-(1,1-dimethylethyl) ester (CAS No. 2137829-30-0) is a novel and structurally complex organic molecule that has garnered significant attention in recent years due to its potential applications in various fields of chemistry and pharmacology. This compound belongs to the class of quinolinedicarboxylic acids and is characterized by its unique functional groups, including a chloromethyl and a tert-butyl ester moiety.

The quinolinedicarboxylic acid framework provides a robust scaffold for the synthesis of diverse derivatives, making it an attractive target for medicinal chemists. The presence of the chloromethyl group introduces additional reactivity and functionalization possibilities, while the tert-butyl ester moiety enhances the stability and solubility of the compound. These properties collectively contribute to the compound's potential as a lead molecule in drug discovery and development.

Recent studies have highlighted the importance of quinolinedicarboxylic acids in various biological processes. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of quinolinedicarboxylic acids exhibit potent anti-inflammatory and anti-cancer activities. The specific structure of 1,5(2H)-Quinolinedicarboxylic acid, 3,4-dihydro-, 5-(chloromethyl) 1-(1,1-dimethylethyl) ester has been shown to interact with key enzymes involved in these pathways, suggesting its potential as a therapeutic agent.

In the context of drug development, the tert-butyl ester group plays a crucial role in modulating the pharmacokinetic properties of the compound. This group can enhance the lipophilicity and bioavailability of the molecule, which are essential for effective drug delivery. Additionally, the chloromethyl group can be used as a site for further functionalization, allowing for the creation of prodrugs or targeted drug delivery systems.

The synthesis of 1,5(2H)-Quinolinedicarboxylic acid, 3,4-dihydro-, 5-(chloromethyl) 1-(1,1-dimethylethyl) ester typically involves multi-step reactions that require precise control over reaction conditions. Common synthetic routes include nucleophilic substitution reactions and esterification processes. The choice of synthetic method depends on factors such as yield, purity, and scalability.

One notable application of this compound is in the field of cancer research. Studies have shown that certain derivatives of quinolinedicarboxylic acids can inhibit tumor growth by targeting specific signaling pathways. For example, a derivative with a similar structure was found to inhibit the PI3K/Akt pathway, which is frequently dysregulated in various types of cancer. This finding opens up new avenues for developing targeted therapies that can improve patient outcomes.

Beyond its potential in cancer therapy, 1,5(2H)-Quinolinedicarboxylic acid, 3,4-dihydro-, 5-(chloromethyl) 1-(1,1-dimethylethyl) ester has also been explored for its anti-inflammatory properties. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation, which can lead to tissue damage and organ dysfunction. Preclinical studies have demonstrated that this compound can reduce inflammation by modulating cytokine production and inhibiting pro-inflammatory enzymes.

The safety profile of quinolinedicarboxylic acids is another important consideration in their development as therapeutic agents. Toxicological studies have generally shown low toxicity for this class of compounds at therapeutic doses. However, further research is needed to fully understand their long-term effects and potential side effects.

In conclusion, 1,5(2H)-Quinolinedicarboxylic acid, 3,4-dihydro-, 5-(chloromethyl) 1-(1,1-dimethylethyl) ester (CAS No. 2137829-30-0) represents a promising molecule with diverse applications in medicinal chemistry and pharmacology. Its unique structural features and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. As research in this area continues to advance, it is likely that new insights and applications will emerge, further expanding the potential impact of this compound on human health.